Cas no 1806961-86-3 (Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806961-86-3
• MF: C₁₂H₁₁ClF₂N₂O₂
• MW: 288.677748918533
• CID: 4881380
• Update Time: 2025-10-31

Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C12H11ClF2N2O2/c1-2-19-10(18)3-7-6-17-11(12(14)15)8(4-13)9(7)5-16/h6,12H,2-4H2,1H3
• InChI Key： DUOXIPUCSDCLSL-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(CC(=O)OCC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate

Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1806961-86-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1806961-86-3, is a highly significant compound in the realm of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a chloromethyl moiety, a cyano group, and a difluoromethyl substituent, endows this compound with remarkable reactivity and versatility, making it indispensable in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine core appended with an acetic ester group at the 5-position, facilitates its incorporation into complex synthetic pathways. The chloromethyl group serves as a versatile handle for further functionalization, enabling the formation of carbon-carbon bonds through nucleophilic addition reactions. This feature is particularly useful in constructing heterocyclic frameworks, which are prevalent in many pharmacologically active compounds.

Moreover, the cyano group at the 4-position of the pyridine ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and improving its interaction with biological targets. This property is crucial for drug design, as it allows for better penetration into biological membranes and increased binding affinity to therapeutic targets. The difluoromethyl group, located at the 2-position, further enhances the compound's metabolic stability and lipophilicity, making it an attractive scaffold for drug development.

In recent years, Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate has garnered considerable attention in the pharmaceutical industry due to its role in synthesizing novel antiviral and anticancer agents. For instance, researchers have leveraged its reactive chloromethyl group to introduce amino groups from various nucleophiles, thereby constructing peptidomimetics and other targeted ligands. These ligands have shown promising activity against viruses such as HIV and hepatitis C by inhibiting key viral enzymes.

Additionally, the compound has been explored in the development of small-molecule inhibitors for cancer therapies. The combination of electron-withdrawing groups like the cyano and difluoromethyl substituents enhances the electrophilicity of the chloromethyl group, making it an effective electrophile for Suzuki-Miyaura cross-coupling reactions. This reaction has been widely used to construct biaryl structures, which are prevalent in many oncology drugs. By incorporating Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate into these reactions, chemists can generate complex arylated pyridines with high precision and yield.

The utility of this compound extends beyond antiviral and anticancer applications. It has also been employed in the synthesis of agrochemicals and specialty chemicals. The presence of multiple functional groups allows for diverse chemical transformations, making it a versatile building block for various industrial applications. For example, researchers have utilized its reactive sites to develop novel herbicides and fungicides that target specific enzymatic pathways in plants and fungi.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate in drug discovery. Flow chemistry techniques have been particularly effective in optimizing reactions involving this compound, allowing for scalable production under controlled conditions. This approach has enabled researchers to explore new synthetic routes and improve yields while minimizing waste.

The growing interest in fluorinated compounds has also spurred research into Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate due to the favorable properties imparted by fluorine atoms. Fluoro-substituted molecules often exhibit enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. These attributes make them highly desirable in drug development pipelines. By incorporating this compound into synthetic strategies, chemists can access novel fluorinated derivatives with potential therapeutic benefits.

In conclusion, Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1806961-86-3) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations, making it an invaluable tool for developing novel bioactive molecules. As research continues to uncover new synthetic methodologies and therapeutic applications, this compound is poised to remain a cornerstone in modern drug discovery efforts.